Cas no 955557-31-0 (4-(4-bromophenyl)-3-ethyl-1H-pyrazol-5-amine)

• Product Name: 4-(4-bromophenyl)-3-ethyl-1H-pyrazol-5-amine
• CAS No: 955557-31-0
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 4742234
• Update Time: 2025-06-08

4-(4-bromophenyl)-3-ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-3-ethyl-1H-pyrazol-5-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-bromophenyl)-3-ethyl-1H-pyrazol-5-amine

Comprehensive Overview of 4-(4-Bromophenyl)-3-ethyl-1H-pyrazol-5-amine (CAS No. 955557-31-0)

4-(4-Bromophenyl)-3-ethyl-1H-pyrazol-5-amine, with the CAS number 955557-31-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromophenyl group and an ethyl substituent enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its amine functionality, which allows for further derivatization, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 4-(4-bromophenyl)-3-ethyl-1H-pyrazol-5-amine has surged due to its relevance in developing small-molecule inhibitors and biologically active compounds. Its structural features align with the growing trend of targeting kinase pathways and GPCRs (G-protein-coupled receptors), which are hot topics in modern drug development. The compound's bromine atom also offers unique reactivity, enabling cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig, widely used in medicinal chemistry.

The synthesis of CAS 955557-31-0 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its purity and stability are critical for applications in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards. These qualities make it a valuable asset for laboratories focusing on precision medicine and targeted therapy.

From an industrial perspective, 4-(4-bromophenyl)-3-ethyl-1H-pyrazol-5-amine is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent-free conditions to produce this compound, addressing the global push for environmentally benign processes. This aligns with the increasing popularity of search terms like "sustainable pharmaceutical intermediates" and "green synthesis of heterocycles", reflecting the industry's shift toward sustainability.

Another area of interest is the compound's potential role in agrochemical innovation. Pyrazole derivatives are known for their herbicidal and insecticidal properties, and CAS 955557-31-0 could contribute to next-generation crop protection agents. With the rise of precision agriculture, this compound's derivatives might offer solutions for resistance management and reduced environmental impact, topics frequently searched by agronomists and chemists alike.

In summary, 4-(4-bromophenyl)-3-ethyl-1H-pyrazol-5-amine (CAS No. 955557-31-0) is a multifaceted compound with broad applications in drug discovery, material science, and agrochemicals. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in fields emphasizing sustainability and targeted biological activity. As the scientific community continues to explore its potential, this compound remains a key player in advancing innovative chemical solutions.